Cas no 50421-28-8 (1-Ethoxycyclohexane-1-carboxylic acid)
1-Ethoxycyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-83111
- SCHEMBL4655557
- 1-Ethoxycyclohexanecarboxylic acid
- AKOS010598322
- 50421-28-8
- 1-ethoxycyclohexane-1-carboxylic acid
- F2148-2282
- DTXSID801296987
- Cyclohexanecarboxylic acid, 1-ethoxy-
- 1-Ethoxycyclohexane-1-carboxylic acid
-
- Inchi: 1S/C9H16O3/c1-2-12-9(8(10)11)6-4-3-5-7-9/h2-7H2,1H3,(H,10,11)
- InChI Key: HWTPALHYKHETAH-UHFFFAOYSA-N
- SMILES: O(CC)C1(C(=O)O)CCCCC1
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.07±0.1 g/cm3(Predicted)
- Boiling Point: 275.9±23.0 °C(Predicted)
- pka: 3.84±0.20(Predicted)
1-Ethoxycyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E152896-100mg |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E152896-500mg |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 500mg |
$ 455.00 | 2022-06-05 | ||
| TRC | E152896-1g |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 1g |
$ 705.00 | 2022-06-05 | ||
| Enamine | EN300-83111-0.05g |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 95.0% | 0.05g |
$168.0 | 2025-02-20 | |
| Enamine | EN300-83111-0.1g |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 95.0% | 0.1g |
$252.0 | 2025-02-20 | |
| Enamine | EN300-83111-0.25g |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 95.0% | 0.25g |
$361.0 | 2025-02-20 | |
| Enamine | EN300-83111-0.5g |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 95.0% | 0.5g |
$569.0 | 2025-02-20 | |
| Enamine | EN300-83111-1.0g |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 95.0% | 1.0g |
$728.0 | 2025-02-20 | |
| Enamine | EN300-83111-2.5g |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 95.0% | 2.5g |
$1428.0 | 2025-02-20 | |
| Enamine | EN300-83111-5.0g |
1-ethoxycyclohexane-1-carboxylic acid |
50421-28-8 | 95.0% | 5.0g |
$2110.0 | 2025-02-20 |
1-Ethoxycyclohexane-1-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-Ethoxycyclohexane-1-carboxylic acid
1-Ethoxycyclohexane-1-carboxylic Acid (CAS No. 50421-28-8): An Overview and Recent Advances
1-Ethoxycyclohexane-1-carboxylic acid (CAS No. 50421-28-8) is a versatile organic compound with a unique structure that combines a cyclohexane ring and an ethyl ester group. This compound has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of 1-Ethoxycyclohexane-1-carboxylic acid, including its chemical properties, synthesis methods, and recent research developments.
Chemical Properties
1-Ethoxycyclohexane-1-carboxylic acid is a white crystalline solid with the molecular formula C9H16O3. It has a molecular weight of 176.22 g/mol and a melting point of approximately 65°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The presence of the cyclohexane ring and the ethyl ester group imparts unique physical and chemical properties to this compound, making it suitable for various applications.
Synthesis Methods
The synthesis of 1-Ethoxycyclohexane-1-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of cyclohexanecarboxylic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under reflux conditions and yields high purity 1-Ethoxycyclohexane-1-carboxylic acid. Another approach involves the reaction of cyclohexylmagnesium bromide with ethyl chloroformate, followed by hydrolysis to form the desired product.
Applications in Pharmaceuticals
1-Ethoxycyclohexane-1-carboxylic acid has shown promise in the pharmaceutical industry due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its use as a building block for the development of anti-inflammatory agents and antiviral compounds. For example, researchers at the University of California have reported that derivatives of 1-Ethoxycyclohexane-1-carboxylic acid exhibit potent anti-inflammatory activity, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis.
Molecular Biology Applications
In addition to its pharmaceutical applications, 1-Ethoxycyclohexane-1-carboxylic acid has been investigated for its potential use in molecular biology research. Studies have shown that this compound can be used as a probe to study protein-ligand interactions and enzyme kinetics. The unique structure of 1-Ethoxycyclohexane-1-carboxylic acid allows it to bind selectively to specific protein sites, providing valuable insights into protein function and structure.
Sustainability and Green Chemistry
The increasing focus on sustainability and green chemistry has led to the exploration of environmentally friendly methods for synthesizing organic compounds like 1-Ethoxycyclohexane-1-carboxylic acid. Researchers at the University of Cambridge have developed a novel catalytic system that uses renewable feedstocks and mild reaction conditions to produce high yields of this compound. This approach not only reduces environmental impact but also enhances the economic viability of large-scale production.
Clinical Trials and Safety Profiles
Clinical trials involving compounds derived from 1-Ethoxycyclohexane-1-carboxylic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown that these compounds are well-tolerated by patients with minimal side effects. Further studies are needed to fully understand their long-term safety profiles and therapeutic potential.
FUTURE DIRECTIONS AND CONCLUSIONS
The future of 1-Ethoxycyclohexane-1-carboxylic acid looks promising, with ongoing research exploring new applications and optimization of existing methods. The compound's unique chemical properties make it an attractive candidate for further development in pharmaceuticals, materials science, and other fields. As research continues to advance, it is likely that new derivatives and analogs will be discovered, expanding the range of potential applications for this versatile compound.
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